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Abstract

Methyl 7(R)-hydroxyhexadecanoate is a chiral, long-chain fatty acid methyl ester of
significant interest in the fields of organic synthesis, biochemistry, and drug discovery. Its
specific stereochemistry and functional groups suggest potential roles in various biological
processes, making it a valuable target for synthesis and investigation. This technical guide
provides a comprehensive overview of the chemical structure, properties, and potential
biological significance of Methyl 7(R)-Hydroxyhexadecanoate. Detailed theoretical data,
extrapolated analytical characteristics, and a plausible synthetic approach are presented to
facilitate further research and application of this compound.

Chemical Structure and Identifiers

Methyl 7(R)-hydroxyhexadecanoate is the methyl ester of 7(R)-hydroxyhexadecanoic acid.
The molecule features a sixteen-carbon backbone with a hydroxyl group at the seventh carbon,
exhibiting an (R)-stereochemical configuration, and a methyl ester at the carboxyl end.
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Identifier Value

IUPAC Name methyl (7R)-7-hydroxyhexadecanoate
Synonyms Methyl 7(R)-hydroxypalmitate

CAS Number 1212082-49-9[1]

Molecular Formula

C17H3403][1]

Molecular Weight

286.45 g/mol [1]

Canonical SMILES

CCCCCCCCCC--INVALID-LINK--
CCCCCC(=0)0C

InChl=1S/C17H3403/c1-3-4-5-6-7-8-9-10-12-

InChl 16(18)13-11-14-15-17(19)20-2/h16,18H,3-
15H2,1-2H3/t16-/m1/s1
InChlKey PHFQJBDKBCFMOS-OAHLLOKOSA-N

Physicochemical Properties (Predicted)

Due to the limited availability of experimental data for Methyl 7(R)-Hydroxyhexadecanoate,

the following physicochemical properties have been predicted based on its structure and data

from closely related compounds.

Property Predicted Value
Boiling Point ~370.0£25.0 °C
Density ~0.922 £ 0.06 g/cm3
pKa ~15.20 £ 0.20

Synthesis and Experimental Protocols

An enantioselective synthesis of Methyl 7(R)-Hydroxyhexadecanoate can be envisioned

through several modern synthetic methodologies. A plausible and efficient route involves the

asymmetric reduction of a corresponding ketoester, Methyl 7-oxohexadecanoate. This
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approach leverages well-established catalytic systems to introduce the chiral hydroxyl group
with high enantioselectivity.

Proposed Synthetic Pathway: Asymmetric
Hydrogenation

A robust method for the synthesis of chiral secondary alcohols is the asymmetric hydrogenation
of ketones. This can be adapted for the synthesis of Methyl 7(R)-Hydroxyhexadecanoate
from Methyl 7-oxohexadecanoate.
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Caption: Proposed synthetic workflow for Methyl 7(R)-Hydroxyhexadecanoate.

Detailed Experimental Protocol (Adapted from a similar
transformation)

Materials:
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e Methyl 7-oxohexadecanoate

e Chiral Ruthenium-BINAP catalyst

e Anhydrous, degassed methanol

o High-pressure autoclave

e Hydrogen gas (high purity)

o Standard laboratory glassware and purification apparatus (silica gel for chromatography)
Procedure:

o Catalyst Preparation: In a glovebox or under an inert atmosphere, the chiral ruthenium
catalyst is prepared according to established literature procedures.

o Reaction Setup: A high-pressure autoclave is charged with Methyl 7-oxohexadecanoate and
the chiral ruthenium catalyst in anhydrous, degassed methanol.

e Hydrogenation: The autoclave is sealed, purged with hydrogen gas, and then pressurized to
the desired pressure (typically 50-100 atm). The reaction mixture is stirred vigorously at a
controlled temperature (e.g., room temperature to 50 °C) for 12-24 hours.

o Work-up: After the reaction is complete (monitored by TLC or GC), the autoclave is carefully
depressurized. The reaction mixture is filtered to remove the catalyst and the solvent is
removed under reduced pressure.

 Purification: The crude product is purified by silica gel column chromatography using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Methyl
7(R)-Hydroxyhexadecanoate.

Analytical Characterization (Theoretical)

While specific experimental spectra for Methyl 7(R)-Hydroxyhexadecanoate are not readily
available, the expected spectroscopic features can be predicted based on its structure and
data from analogous compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Predicted):

e ~3.67 ppm (s, 3H): Protons of the methyl ester (-OCHs3).

e ~3.60 ppm (m, 1H): Proton on the carbon bearing the hydroxyl group (-CH(OH)-).
e ~2.30 ppm (t, 2H): Protons on the carbon alpha to the carbonyl group (-CH2-C=0).
e ~1.20-1.60 ppm (m, 26H): Methylene protons of the long alkyl chain (-(CHz2)13-).

e ~0.88 ppm (t, 3H): Protons of the terminal methyl group (-CHs).

13C NMR (Predicted):

e ~174 ppm: Carbonyl carbon of the methyl ester (-C=0).

e ~72 ppm: Carbon bearing the hydroxyl group (-CH(OH)-).

e ~51 ppm: Methyl carbon of the ester (-OCHs).

e ~22-37 ppm: Methylene carbons of the alkyl chain.

e ~14 ppm: Terminal methyl carbon.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, long-chain fatty acid esters often show
characteristic fragmentation patterns. For a 7-hydroxyalkanoate, the molecular ion peak (M*) at
m/z = 286 may be weak or absent. Key fragmentation would likely involve cleavage alpha to
the hydroxyl group.

Predicted Key Fragments:
e m/z 159: Cleavage between C6 and C7, resulting in [CH(OH)(CH2)sCOOCHs]*.

e m/z 127: Cleavage between C7 and C8, resulting in [CH3(CH2)s]*.
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e m/z 74: A common fragment for methyl esters resulting from McLafferty rearrangement.

Biological Activity and Potential Applications

While the specific biological activities of Methyl 7(R)-Hydroxyhexadecanoate have not been
extensively studied, the broader class of monohydroxy fatty acid methyl esters is known to
possess a range of biological functions.

o Antimicrobial and Antifungal Properties: Fatty acid methyl esters have been reported to
exhibit antimicrobial activity against various pathogenic bacteria and fungi.[2] The
mechanism is thought to involve the disruption of the microbial cell membrane.

» Anti-inflammatory Effects: Some hydroxylated fatty acids and their esters have demonstrated
anti-inflammatory properties.[3]

» Signaling Molecules: Hydroxylated fatty acids can act as signaling molecules in various
physiological processes. They can be incorporated into more complex lipids or act as ligands
for nuclear receptors.

Hypothetical Sighaling Pathway

Given the structural similarities to other bioactive lipids, Methyl 7(R)-Hydroxyhexadecanoate
could potentially modulate signaling pathways involved in inflammation and metabolism. One

such hypothetical pathway is the interaction with a G-protein coupled receptor (GPCR) on the
cell surface.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15624180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-7-r-hydroxyhexadecanoate
https://www.rsc.org/suppdata/cc/c4/c4cc04905e/c4cc04905e1.pdf
https://par.nsf.gov/servlets/purl/10411636
https://www.benchchem.com/product/b15624180/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-7-r-hydroxyhexadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

- >

GPCR

[G-Protein Activation]

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., CAMP)

[Protein Kinase Cascade]

Click to download full resolution via product page

Caption: A hypothetical GPCR signaling pathway for Methyl 7(R)-Hydroxyhexadecanoate.
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Conclusion

Methyl 7(R)-Hydroxyhexadecanoate represents a compelling target for chemical synthesis
and biological investigation. This technical guide provides a foundational understanding of its
chemical nature, predicted properties, and potential significance. The detailed theoretical data
and proposed experimental approaches are intended to serve as a valuable resource for
researchers in academia and industry, paving the way for future studies to elucidate the precise
biological roles and therapeutic potential of this and related chiral lipids. Further experimental
validation of the data presented herein is a critical next step in advancing our knowledge of this
intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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